4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide

• CAS No.: 99300-58-0
• Molecular Formula: C11H13N2O5PS
• Molecular Weight: 316.27 g/mol
• IUPAC Name: 4-(6-nitro-2-sulfanylidene-4H-1,3,2λ5-benzodioxaphosphinin-2-yl)morpholine
• InChI: InChI=1S/C11H13N2O5PS/c14-13(15)10-1-2-11-9(7-10)8-17-19(20,18-11)12-3-5-16-6-4-12/h1-2,7H,3-6,8H2
• InChI Key: MRIOYEWIJKSFMC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1P2(=S)OCC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Description

4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide is a chemical compound with the molecular formula C11H13N2O5PS It is known for its unique structure, which includes a benzodioxaphosphorin ring and a morpholine moiety

Preparation Methods

The synthesis of 4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide typically involves the reaction of 6-nitro-4H-1,3,2-benzodioxaphosphorin with morpholine in the presence of a suitable sulfiding agent. The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different oxides, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the nitro group to an amine group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the morpholine moiety can be replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines.

Scientific Research Applications

4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide has several applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of 4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzodioxaphosphorin ring plays a crucial role in stabilizing these intermediates and facilitating their interactions with target molecules .

Comparison with Similar Compounds

Similar compounds to 4-(6-Nitro-4H-1,3,2-benzodioxaphosphorin-2-yl)morpholine P-sulfide include:

2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-one: Used in phosphorylation and phosphitylation reactions.

Salithion: An insecticide with a similar benzodioxaphosphorin ring structure.

Other benzodioxaphosphorins: These compounds share the benzodioxaphosphorin ring but differ in their substituents and reactivity.

This compound stands out due to its unique combination of a nitro group and a morpholine moiety, which imparts distinct chemical and biological properties.